Cas no 163719-70-8 (3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester)

• Product name: 3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester
• CAS No: 163719-70-8
• MF: C₈H₁₂N₂O₃
• MW: 184.19248
• MDL: MFCD10566531
• CID: 110305
• PubChem ID: 53404637

3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-isopropyl-1,2,4-oxadiazole-5-carboxylate
• 1,2,4-Oxadiazole-5-carboxylicacid, 3-(1-methylethyl)-, ethyl ester
• 3-Isopropyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
• ETHYL 3-ISO-PROPYL-1,2,4-OXADIAZOLE-5-CARBOXYLATE
• ethyl 3-propan-2-yl-1,2,4-oxadiazole-5-carboxylate
• Ethyl 3-(propan-2-yl)-1,2,4-oxadiazole-5-carboxylate
• 3-iso-Propyl-1,2,4-oxadiazole-5-carboxylic acid ethyl ester
• 1,2,4-Oxadiazole-5-carboxylic acid, 3-(1-methylethyl)-, ethyl ester
• 163719-70-8
• SCHEMBL1815124
• A925444
• AKOS012662923
• MFCD10566531
• PTWUNLQIQBOQPU-UHFFFAOYSA-N
• AS-5327
• AC4632
• CS-0131535
• SY115985
• DTXSID60695416
• AB56205
• DB-112210
• 3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester

• MDL： MFCD10566531
• Inchi： InChI=1S/C8H12N2O3/c1-4-12-8(11)7-9-6(5(2)3)10-13-7/h5H,4H2,1-3H3
• InChI Key： PTWUNLQIQBOQPU-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=NC(=NO1)C(C)C

Computed Properties

• Exact Mass: 184.08486
• Monoisotopic Mass: 184.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 65.22